Cas no 1584725-42-7 ((2S)-4-Methyl-2-piperazineethanol)

• Product Name: (2S)-4-Methyl-2-piperazineethanol
• CAS No: 1584725-42-7
• MF: C₇H₁₆N₂O
• MW: 144.21
• CID: 5032084
• Update Time: 2025-05-26

(2S)-4-Methyl-2-piperazineethanol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-Methyl-2-piperazineethanol

Additional information on (2S)-4-Methyl-2-piperazineethanol

Comprehensive Overview of (2S)-4-Methyl-2-piperazineethanol (CAS No. 1584725-42-7): Properties, Applications, and Research Insights

(2S)-4-Methyl-2-piperazineethanol (CAS No. 1584725-42-7) is a chiral piperazine derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its stereospecific (2S) configuration and hydroxyl-functionalized piperazine core, has garnered attention for its role in drug discovery, particularly in modulating biological targets. Its molecular structure combines a methyl-substituted piperazine ring with an ethanol side chain, offering unique physicochemical properties that enhance solubility and bioavailability—a critical factor in modern drug design.

Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in (2S)-4-Methyl-2-piperazineethanol. Researchers frequently explore its utility as a building block for kinase inhibitors or GPCR-targeted therapeutics, addressing high-search-volume queries like "piperazine derivatives in CNS drugs" or "chiral auxiliaries in asymmetric synthesis." The compound’s CAS No. 1584725-42-7 is often cross-referenced in patents related to neurodegenerative disease treatments, reflecting its relevance in combating conditions like Alzheimer’s and Parkinson’s.

From a synthetic perspective, (2S)-4-Methyl-2-piperazineethanol exemplifies advancements in enantioselective catalysis. Its production typically involves asymmetric hydrogenation or enzymatic resolution, methods frequently searched in academic and industrial contexts. The compound’s logP value and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier permeability—a hot topic in central nervous system (CNS) drug development forums.

Environmental and regulatory considerations further highlight its appeal. Unlike many heterocyclic compounds, (2S)-4-Methyl-2-piperazineethanol exhibits favorable biodegradability profiles, aligning with green chemistry principles. This aligns with trending searches such as "sustainable chiral synthons" and "eco-friendly pharmaceutical intermediates." Analytical techniques like HPLC chiral separation and NMR stereochemical analysis are commonly employed to verify its purity, addressing quality-control concerns prevalent in GMP manufacturing discussions.

In material science, derivatives of CAS No. 1584725-42-7 have been investigated for liquid crystal formulations and polymeric catalysts, responding to niche queries about "piperazine-based smart materials." Its thermal stability and compatibility with polar solvents expand applications beyond pharma, including agrochemicals and electronic chemicals—topics gaining traction in interdisciplinary research.

Future directions for (2S)-4-Methyl-2-piperazineethanol may involve cryo-EM studies of its protein interactions or machine learning-based QSAR modeling, areas dominating recent scientific literature. As the demand for tailored chiral compounds grows, this piperazine derivative stands poised to play a pivotal role in next-generation therapeutics and beyond.